2-[4-(4-butoxybenzenesulfonyl)piperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine

Specification

• CAS No.: 946215-31-2
• Molecular Formula: C26H33N5O4S
• Molecular Weight: 511.6 g/mol
• IUPAC Name: 2-[4-(4-butoxyphenyl)sulfonylpiperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine
• Standard InChI: InChI=1S/C26H33N5O4S/c1-4-5-18-35-23-10-12-24(13-11-23)36(32,33)31-16-14-30(15-17-31)26-27-20(2)19-25(29-26)28-21-6-8-22(34-3)9-7-21/h6-13,19H,4-5,14-18H2,1-3H3,(H,27,28,29)
• Standard InChI Key: OFZYGHVFDHMWNE-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC(=CC(=N3)NC4=CC=C(C=C4)OC)C
• Canonical SMILES: CCCCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC(=CC(=N3)NC4=CC=C(C=C4)OC)C

Introduction

2-[4-(4-butoxybenzenesulfonyl)piperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine is a complex organic compound with a molecular formula of C26H33N5O4S and a molecular weight of 511.6363 g/mol. This compound is primarily used for research purposes and is not intended for human or animal use.

Synthesis and Preparation

The synthesis of this compound typically involves multiple steps, starting with the formation of the piperazine ring and its subsequent modification with the benzenesulfonyl group. The pyrimidine ring is then attached to the piperazine, followed by the addition of the methoxyphenyl group. Detailed synthesis protocols may vary based on specific laboratory conditions and available reagents.

Potential Applications

While specific applications for this compound are not widely documented, compounds with similar structures are often explored in pharmaceutical research for their potential biological activities, such as enzyme inhibition or receptor binding. The presence of the piperazine and pyrimidine rings suggests potential interactions with biological targets, although detailed studies on its efficacy and safety are necessary to determine its suitability for therapeutic use.

Research Findings

Research on this specific compound is limited, but related compounds have shown promise in various biological assays. For instance, piperazine derivatives are known for their versatility in drug design, often serving as scaffolds for developing drugs with diverse pharmacological activities. Pyrimidine derivatives are also of interest due to their role in nucleic acid synthesis and potential as antiviral or anticancer agents.